Cas no 58091-59-1 (2-Pyrazinecarbonitrile,3-amino-5-(chloromethyl)-, 4-oxide)

• Product Name: 2-Pyrazinecarbonitrile,3-amino-5-(chloromethyl)-, 4-oxide
• CAS No: 58091-59-1
• MF: C₆H₅ClN₄O
• MW: 184.583099126816
• CID: 378838
• PubChem ID: 12270157
• Update Time: 2025-04-19

2-Pyrazinecarbonitrile,3-amino-5-(chloromethyl)-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarbonitrile,3-amino-5-(chloromethyl)-, 4-oxide
• 5-(chloromethyl)-4-hydroxy-3-iminopyrazine-2-carbonitrile
• 3-amino-5-chloromethyl-4-oxy-pyrazine-2-carbonitrile
• NSC282473
• NSC-282473
• DTXSID80483352
• AGN-PC-0NIB1V
• 58091-59-1

• Inchi： 1S/C6H5ClN4O/c7-1-4-3-10-5(2-8)6(9)11(4)12/h3,9,12H,1H2
• InChI Key： RSUUDJZWJCZOCH-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C#N)C(=N)N1O

Computed Properties

• Exact Mass: 185.02318
• Monoisotopic Mass: 184.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.5A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 82.25
• LogP: 1.28398